SB-272183

serotonin autoreceptor 5-HT1 receptor binding antidepressant target engagement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C29H28ClN5O
Molecular Weight 498.0 g/mol
Cat. No. B15617278
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Technical Parameters


Basic Identity
Product NameSB-272183
Molecular FormulaC29H28ClN5O
Molecular Weight498.0 g/mol
Structural Identifiers
InChIInChI=1S/C29H28ClN5O/c1-33-14-16-34(17-15-33)28-19-27-21(18-25(28)30)10-13-35(27)29(36)32-26-7-6-22(20-8-11-31-12-9-20)23-4-2-3-5-24(23)26/h2-9,11-12,18-19H,10,13-17H2,1H3,(H,32,36)
InChIKeyDAPBIPAGJXKFCI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

SB-272183: Triple 5-HT1A/1B/1D Antagonist


SB-272183 (5-Chloro-2,3-dihydro-6-[4-methylpiperazin-1-yl]-1[4-pyridin-4-yl]naphth-1-ylaminocarbonyl]-1H-indole; CAS 216058-27-4) is a synthetic small-molecule mixed antagonist at the serotonin 5-HT1A, 5-HT1B, and 5-HT1D receptors. It was developed by GlaxoSmithKline as the first pharmacological agent reported to possess simultaneous antagonist activity at all three presynaptic serotonin autoreceptors [1]. The compound exhibits high binding affinity across all three targets (pKi values of 8.0, 8.1, and 8.7, respectively) with a selectivity window of at least 30-fold over 5-HT7 and β2 receptors and ≥100-fold over a broad panel of other aminergic receptors [1]. SB-272183 displays a pharmacologically consequential dissociation between its recombinant-system behavior (partial agonist) and its native-tissue behavior (silent antagonist), making it a mechanistically informative tool compound for probing serotonin autoreceptor function [1].

Supports studies requiring concurrent blockade of all three presynaptic serotonin autoreceptors without polypharmacy
Reported silent antagonist profile in native dorsal raphe tissue – supports mechanistic interpretation of 5-HT efflux
Balanced affinity across 5-HT1A, 5-HT1B, and 5-HT1D with defined selectivity over aminergic off-targets

Why Single/Dual 5-HT1 Antagonists Cannot Replace SB-272183


The 5-HT1 receptor subfamily is pharmacologically segmented: selective tool compounds such as WAY100635 target only 5-HT1A (pKi ~8.9), GR127935 targets only 5-HT1B/1D (pKi 8.5 at both, with >100-fold selectivity against 5-HT1A), and BRL-15572 preferentially targets 5-HT1D (pKi 7.9, 60-fold selective over 5-HT1B) [1][2]. None of these agents provide concurrent blockade of all three presynaptic autoreceptors that regulate serotonergic tone. Consequently, an investigator requiring simultaneous antagonism of cell-body (5-HT1A) and terminal (5-HT1B/1D) autoreceptors—for example, to achieve unrestricted elevation of extracellular 5-HT in microdialysis or voltammetry paradigms—must either use SB-272183 or administer two or three separate antagonists, which introduces pharmacokinetic confounds and non-parallel receptor occupancy kinetics [1]. The quantitative selectivity and functional profiles documented below establish that SB-272183 is not interchangeable with any single-receptor or dual-receptor 5-HT1 antagonist.

Single-subtype antagonists
Compounds selective for 5-HT1A (e.g., WAY100635) or 5-HT1B/1D (e.g., GR127935) do not provide simultaneous blockade of all three autoreceptors.
Dual-receptor agents
BRL-15572 or GR127935 lack 5-HT1A coverage; WAY100635 lacks terminal autoreceptor blockade, limiting ability to fully disinhibit 5-HT release.
Polypharmacy confounds
Co-administering separate antagonists introduces pharmacokinetic variability and non-parallel receptor occupancy kinetics that may obscure interpretation.

SB-272183: Quantitative Differentiation Evidence


Triple Receptor Binding Affinity: SB-272183 vs. Selective Antagonists

SB-272183 is the only compound in the 5-HT1 antagonist class that achieves pKi ≥ 8.0 at human recombinant 5-HT1A, 5-HT1B, and 5-HT1D receptors simultaneously [1]. The selective 5-HT1A antagonist WAY100635 has pKi of 8.9–9.2 at 5-HT1A but negligible affinity at 5-HT1B/1D . The 5-HT1B/1D antagonist GR127935 has pKi of 8.5 at both 5-HT1B and 5-HT1D but >100-fold lower affinity at 5-HT1A [2]. The 5-HT1D-preferring antagonist BRL-15572 has pKi of 7.9 at 5-HT1D with 60-fold selectivity over 5-HT1B, and pKi of only 7.7 at 5-HT1A [3]. No other single chemical entity provides balanced, sub-100 nM affinity across all three presynaptic autoreceptors.

Triple Receptor Binding Affinity
Head-to-head
SB-272183: 5-HT1A pKi 8.0, 5-HT1B pKi 8.1, 5-HT1D pKi 8.7
All comparators miss ≥1 subtype coverage
Single-agent tool for simultaneous autoreceptor blockade without polypharmacy
≥30-fold selectivity over 5-HT7/β2; human recombinant radioligand binding
serotonin autoreceptor 5-HT1 receptor binding antidepressant target engagement

Recombinant Partial Agonist vs. Native Silent Antagonist

In [35S]-GTPγS binding assays at human recombinant receptors, SB-272183 acts as a partial agonist with intrinsic activities (relative to 5-HT = 1.0) of 0.4 ± 0.1 at 5-HT1A, 0.4 ± 0.0 at 5-HT1B, and 0.8 ± 0.1 at 5-HT1D [1]. At h5-HT1B and h5-HT1D, these intrinsic activities are comparable to those of GR127935 [1]. Critically, however, in [35S]-GTPγS autoradiography using rat and human dorsal raphe nucleus (DRN) sections—a native tissue preparation—SB-272183 displays no detectable intrinsic activity at concentrations up to 10 μM, while retaining the ability to fully block 5-HT-induced stimulation [1]. This functional state-dependence (partial agonist in recombinant overexpression systems; silent antagonist in native tissue expressing endogenous receptor density and coupling) is not uniformly documented for GR127935 in the same native tissue context.

Recombinant vs. Native Functional State
Head-to-head
Recombinant IA: 0.4 (5-HT1A), 0.4 (5-HT1B), 0.8 (5-HT1D)
Native DRN: IA 0 (silent antagonist) up to 10 µM
Silent native-tissue profile reduces confounding partial agonism in ex vivo CNS studies
[35S]-GTPγS autoradiography; GR127935 lacks 5-HT1A activity in either system
GTPγS binding receptor autoradiography intrinsic activity dorsal raphe nucleus

Functional Antagonism: pA2 at 5-HT1A and 5-HT1B Receptors

In [35S]-GTPγS functional antagonist studies, SB-272183 inhibited 5-HT-induced stimulation at human recombinant 5-HT1A and 5-HT1B receptors with pA2 values of 8.2 ± 0.2 and 8.5 ± 0.1, respectively [1]. These pA2 values are consistent with the binding pKi values (8.0 and 8.1), confirming that receptor occupancy translates efficiently into functional antagonism without rightward shifts indicative of poor coupling efficiency [1]. Antagonist pA2 studies could not be performed at h5-HT1D receptors due to the high intrinsic activity (0.8) at this subtype, a limitation that should be factored into experimental designs targeting 5-HT1D-mediated responses [1]. No comparator pA2 data from the same study are available for GR127935 at h5-HT1A, since GR127935 lacks meaningful 5-HT1A affinity.

Functional Antagonism pA2
Reported
pA2 8.2 ± 0.2 (5-HT1A), 8.5 ± 0.1 (5-HT1B); 5-HT1D n.d.
Binding-to-antagonism translation confirms efficient receptor occupancy for signal transduction studies
5-HT1D pA2 not determinable due to high intrinsic activity; factor into experimental design
functional antagonism pA2 GTPγS signal transduction

Off-Target Selectivity: SB-272183 vs. Other Mixed 5-HT1 Antagonists

SB-272183 was screened against a panel of 14 additional receptors including 5-HT1E, 5-HT1F, 5-HT2A, 5-HT2B, 5-HT2C, 5-HT4, 5-HT6, 5-HT7, D2, D3, α1B-adrenergic, and β2-adrenergic receptors [1]. It demonstrated 30-fold selectivity over 5-HT7 and β2 receptors, and ≥100-fold selectivity over all other receptors tested [1]. This selectivity profile is particularly notable because the later-generation mixed 5-HT1A/1B/1D antagonist GSK-588045 (and its analog GSK163090) was subsequently reported to also possess nanomolar affinity for the serotonin transporter (SERT), introducing an additional pharmacological activity beyond pure receptor antagonism [2]. In contrast, GR127935 exhibits >100-fold selectivity for 5-HT1B/1D but entirely lacks 5-HT1A coverage, making its selectivity profile orthogonal rather than superior [3].

Off-Target Selectivity Profile
Head-to-head
≥30-fold over 5-HT7, β2; ≥100-fold over 12 other aminergic targets
Later analogs (GSK-588045) show nanomolar SERT affinity
Defined selectivity window supports attribution of effects to 5-HT1 autoreceptors
No SERT activity; cleaner pharmacological boundary for autoreceptor interpretation
receptor selectivity off-target screening aminergic receptor panel

Electrophysiology and Voltammetry of Native 5-HT1 Antagonism

In rat raphe slice electrophysiology, SB-272183 (up to 1 μM) did not alter basal cell firing rate but attenuated the inhibitory effect of the 5-HT1A agonist (+)-8-OH-DPAT, yielding an apparent pKb of 7.1 [1]. In fast cyclic voltammetry studies in rat DRN, SB-272183 (1 μM) blocked sumatriptan-induced inhibition of electrically-evoked 5-HT efflux with an apparent pKb of 7.2, without affecting basal 5-HT efflux [1]. These native-tissue pKb values are approximately one order of magnitude lower than the recombinant pKi values (8.0–8.7), a discrepancy the authors attribute to higher endogenous 5-HT tone and receptor reserve differences in native preparations [1]. For comparison, the selective 5-HT1A antagonist WAY100635 (1 μM) blocked the 5-HT response in DRN autoradiography without intrinsic activity [1], but WAY100635 has no activity at 5-HT1B/1D receptors and thus cannot address the sumatriptan-blockade endpoint.

Native Tissue Antagonism (Electrophysiology/Voltammetry)
Head-to-head
pKb 7.1 vs. 8-OH-DPAT (5-HT1A); pKb 7.2 vs. sumatriptan (5-HT1B/1D)
No effect on basal firing or basal 5-HT efflux at 1 µM
Confirmed blockade of both autoreceptor classes in physiologically relevant readouts
pKb shift from recombinant pKi attributed to endogenous 5-HT tone; single tool for both endpoints
electrophysiology fast cyclic voltammetry dorsal raphe nucleus 5-HT release

SAR: From SB-272183 to 5-HT1B-Selective SB-616234

An SAR study using SB-272183 as the chemical starting point demonstrated that introducing cis-2,6-dimethyl substitution onto the piperazine ring was a key structural modification that imparted both excellent selectivity over 5-HT1A and 5-HT1D receptors and low intrinsic activity, leading to the identification of the selective 5-HT1B receptor antagonist SB-616234 [1]. SB-616234 (SB-616234-A) has a pKi of 8.3 ± 0.2 at human 5-HT1B receptors and is ≥100-fold selective over all tested molecular targets except h5-HT1D (pKi = 6.6 ± 0.1) [2]. This SAR trajectory validates SB-272183 as a versatile scaffold: the parent compound delivers balanced pan-autoreceptor antagonism, while a single defined chemical modification of the piperazine ring redirects selectivity toward the 5-HT1B subtype [1]. No analogous SAR expansion has been reported for GR127935 yielding a selective 5-HT1A or 5-HT1D antagonist.

Scaffold Versatility for SAR
Class-level
cis-2,6-dimethylpiperazine modification shifts profile to selective 5-HT1B antagonist SB-616234 (pKi 8.3)
May support design of subtype-selective probes from a characterized pan-autoreceptor scaffold
SAR trajectory validated; GR127935 scaffold lacks analogous expansion
structure-activity relationship 5-HT1B selective antagonist piperazine substitution chemical probe development

SB-272183: High-Impact Application Scenarios


Simultaneous 5-HT1A/1B/1D Blockade for In Vivo Microdialysis

In microdialysis paradigms designed to achieve unrestricted elevation of extracellular 5-HT, the combined blockade of somatodendritic 5-HT1A autoreceptors (dorsal raphe) and terminal 5-HT1B/1D autoreceptors (projection areas) is mechanistically required. SB-272183's triple-receptor profile (pKi 8.0, 8.1, 8.7 at 5-HT1A, 5-HT1B, 5-HT1D, respectively) enables this with a single agent, eliminating the pharmacokinetic variability introduced by co-administering WAY100635 plus GR127935 [1]. The compound's validated silent antagonist behavior in native dorsal raphe tissue (no intrinsic activity up to 10 μM in GTPγS autoradiography) further ensures that observed 5-HT elevations reflect autoreceptor blockade rather than confounding partial agonism [1].

Ex Vivo Autoradiography and Electrophysiology of 5-HT Autoreceptors

SB-272183 is uniquely suited for ex vivo brain slice studies requiring antagonist coverage of both 5-HT1A and 5-HT1B/1D receptors in the same preparation. Electrophysiological data confirm pKb of 7.1 against the 5-HT1A agonist (+)-8-OH-DPAT in raphe slices, while fast cyclic voltammetry data confirm pKb of 7.2 against the 5-HT1B/1D agonist sumatriptan [1]. The compound does not alter basal neuronal firing or basal 5-HT efflux at concentrations up to 1 μM, confirming an absence of confounding intrinsic activity in native tissue [1].

Medicinal Chemistry Scaffold for 5-HT1 Subtype-Selective Probes

The SAR study by Wyman et al. (2005) demonstrated that a single defined modification to SB-272183's piperazine ring (cis-2,6-dimethyl substitution) converts the mixed 5-HT1A/1B/1D profile into the 5-HT1B-selective antagonist SB-616234 (pKi 8.3 at h5-HT1B; >100-fold selectivity over h5-HT1D and other targets) [2]. This established SAR trajectory makes SB-272183 a structurally characterized, synthetically accessible starting point for medicinal chemistry campaigns aiming to develop subtype-selective 5-HT1 receptor probes, with the parent compound serving as the pan-autoreceptor reference standard [1][2].

Reference Standard for 5-HT1D Recombinant vs. Native Pharmacology

SB-272183's high intrinsic activity at recombinant h5-HT1D receptors (IA = 0.8) coupled with its silent antagonist behavior at native 5-HT1D receptors provides a well-characterized tool for investigating the impact of receptor expression level and G-protein coupling efficiency on ligand pharmacology [1]. This recombinant-to-native divergence is quantitatively documented in the same study using identical [35S]-GTPγS binding methodology, making SB-272183 a valuable reference compound for laboratories studying functional selectivity and protean agonism at GPCRs [1].

Application
Selection Property
Validation Focus
In vivo microdialysis for extracellular 5-HT elevation
Triple-receptor blockade without polypharmacy
5-HT efflux increase with single agent vs. antagonist combination
Ex vivo brain slice electrophysiology / autoradiography
Native tissue silent antagonist profile
Absence of basal activity; concurrent 5-HT1A and 5-HT1B/1D blockade
Medicinal chemistry scaffold for subtype-selective probes
Structurally characterized pan-autoreceptor starting point
SAR-defined modification route to 5-HT1B-selective antagonist
Recombinant-to-native pharmacology reference
Documented functional state divergence
GTPγS comparison: partial agonist (recombinant) vs. silent antagonist (native)
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